2-[(3,4-dichlorobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-4-ethyl-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C14H11Cl2N3OS/c1-2-12-9(6-17)13(20)19-14(18-12)21-7-8-3-4-10(15)11(16)5-8/h3-5H,2,7H2,1H3,(H,18,19,20)
• InChI Key: YVPRLZOQYQCTSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NC(=N1)SCC2=CC(=C(C=C2)Cl)Cl)C#N
• Molecular Formula: C14H11Cl2N3OS
• Molecular Weight: 340.2 g/mol

Description

2-[(3,4-dichlorobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields. This compound belongs to the pyrimidinecarbonitrile family and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-[(3,4-dichlorobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which are involved in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve immune function.

Advantages and Limitations for Lab Experiments

The use of 2-[(3,4-dichlorobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile in lab experiments has several advantages. It is a potent compound that can produce significant results even at low concentrations. However, its use is limited by its complex synthesis process, which makes it difficult to obtain in large quantities.

Future Directions

There are several areas of future research that can be explored with 2-[(3,4-dichlorobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile. One area of focus could be the development of more efficient synthesis methods that can produce the compound in larger quantities. Another area of research could be the exploration of its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a potent chemical compound that has shown promising results in various scientific studies. Its potential applications in the treatment of cancer, inflammation, and other diseases make it an important area of research. Further studies are needed to fully understand its mechanism of action and explore its potential applications in other fields.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile has been extensively studied for its potential applications in various fields. It has shown promising results in the treatment of cancer, inflammation, and other diseases. It has also been studied for its antimicrobial properties.